Cas no 185376-41-4 (Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI))
185376-41-4 structure
Product Name:Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI)
CAS No:185376-41-4
MF:C8H16N2O3
MW:188.224242210388
CID:114534
Update Time:2024-01-24
Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI)
- Carbamic acid, (3-methylbutyl)nitroso-, ethyl ester (9CI)
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- Inchi: 1S/C8H16N2O3/c1-4-13-8(11)10(9-12)6-5-7(2)3/h7H,4-6H2,1-3H3
- InChI Key: DYNRPSAXQIJKOR-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)N(CCC(C)C)N=O
Computed Properties
- Exact Mass: 188.11618
- Monoisotopic Mass: 188.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59A^2
Experimental Properties
- Density: 1.07±0.1 g/cm3(Predicted)
- Boiling Point: 221.7±23.0 °C(Predicted)
- PSA: 58.97
- pka: -2.75±0.70(Predicted)
Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI) Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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